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Compound of Interest

Compound Name: 1-(2,4-dichlorophenyl)urea
CAS No.: 5428-50-2
Cat. No.: B1607340
Get Quote
. J

1-(2,4-dichlorophenyl)urea is a substituted phenylurea compound characterized by a urea
core functional group attached to a 2,4-dichlorinated benzene ring. Its chemical structure
makes it a subject of interest in various fields, including synthetic chemistry, materials science,
and pharmacology. As an intermediate, it serves as a valuable building block for more complex
molecules. Furthermore, the broader class of dichlorophenyl ureas has been investigated for a
range of biological activities, including antimicrobial and anti-proliferative effects.[1][2] This
guide provides a comprehensive overview of its chemical properties, synthesis,
characterization, and handling, tailored for researchers and drug development professionals.

Section 1: Molecular Structure and Physicochemical
Properties

The fundamental characteristics of a compound dictate its behavior in chemical and biological
systems. The properties of 1-(2,4-dichlorophenyl)urea are summarized below.

Chemical Structure
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The molecule consists of a urea group (-NH-CO-NHz) where one of the nitrogen atoms is
substituted with a 2,4-dichlorophenyl group.

Caption: Chemical structure of 1-(2,4-dichlorophenyl)urea.

Physicochemical Data

Quantitative data for 1-(2,4-dichlorophenyl)urea is crucial for experimental design, including
solvent selection and purification strategies.

Property Value Source
CAS Number 5428-50-2 [3][4]
Molecular Formula C7HsCl2N20 [4]
Molecular Weight 205.04 g/mol [4]
Appearance White to off-white solid/powder  N/A

Data not consistently available;
Melting Point related ureas have high N/A
melting points (>150 °C)[5]

Very slightly soluble in water;
- soluble in organic solvents like
Solubility N/A
acetone, methanol, and

DMSO.

Section 2: Synthesis and Purification

The synthesis of substituted phenylureas is a well-established process in organic chemistry. A
common and reliable method involves the reaction of a corresponding aniline with a source of
the urea carbonyl group.

Synthetic Pathway Rationale

The most direct laboratory synthesis involves the reaction of 2,4-dichloroaniline with an alkali
metal cyanate (e.g., potassium cyanate) in an aqueous acidic medium. The in situ generation
of isocyanic acid (HNCO) from the cyanate salt allows for its subsequent nucleophilic attack by
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the amine. This one-pot method is efficient and avoids the handling of highly reactive and toxic
isocyanates directly.

Synthesis Workflow

2,4-Dichloroaniline + Aqueous Acid
Potassium Cyanate (KOCN) (e.g., HCI)

Reaction Vessel
Stirring at RT to moderate he:

Product Precipitation
(upon cooling or pH adjustment)
Isolation by Filtration

Purification
(Recrystallization from Ethanol/Water)

Pure 1-(2,4-dichlorophenyl)urea

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(2,4-dichlorophenyl)urea.

Experimental Protocol: Synthesis of 1-(2,4-
dichlorophenyl)urea

This protocol is a representative procedure adapted from general methods for urea synthesis.

[6]

e Reagent Preparation: In a 250 mL round-bottom flask, dissolve 2,4-dichloroaniline (e.g., 10
mmol) in a mixture of glacial acetic acid (20 mL) and water (20 mL).
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e Reaction Initiation: While stirring the solution vigorously, add a solution of potassium cyanate
(e.g., 12 mmol) dissolved in water (15 mL) dropwise over 15 minutes. The choice to use a
slight excess of cyanate ensures the complete conversion of the starting aniline.

o Reaction Progression: Stir the resulting mixture at room temperature for 2-3 hours. The
reaction progress can be monitored by Thin Layer Chromatography (TLC) using a
hexane:ethyl acetate solvent system.

e Product Isolation: Upon completion, a white precipitate of 1-(2,4-dichlorophenyl)urea will
form. Cool the reaction mixture in an ice bath for 30 minutes to maximize precipitation.

« Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake
sequentially with cold water to remove any unreacted salts and acetic acid, followed by a
small amount of cold ethanol.

 Purification: The crude product can be purified by recrystallization. Dissolve the solid in a
minimal amount of hot ethanol or an ethanol/water mixture and allow it to cool slowly to room
temperature, then in an ice bath, to form pure crystals.

» Drying and Characterization: Dry the purified crystals under vacuum. Determine the melting
point and characterize the product using spectroscopic methods (IR, NMR, MS) to confirm its
identity and purity.

Section 3: Spectroscopic and Analytical

Characterization

Unambiguous characterization is essential for confirming the structure and purity of the
synthesized compound.

Analytical Workflow Overview
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Caption: Standard workflow for the analytical characterization of the compound.

Expected Spectral Data

The following table summarizes the expected key signals based on the structure of 1-(2,4-
dichlorophenyl)urea and data from analogous compounds.[7][8]
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Technique

Functional Group

Expected Signal /
Characteristic Feature

FTIR

N-H Stretch (Amide/Amine)

Broad absorption band in the
range of 3200-3400 cm—t

C=0 Stretch (Urea)

Strong, sharp absorption band
around 1650-1700 cm~1

Absorption in the 1400-1450

C-N Stretch )

cm~! region

Strong absorption in the
C-CI Stretch fingerprint region, typically

600-800 cm~1

_ Broad singlet, chemical shift is
1H NMR -NHz2 (Amine)
solvent-dependent

Singlet, typically downfield (>

-NH- (Amide) J ypicaly (

8.0 ppm)

Aromatic protons

Multiplets in the aromatic
region (7.0-7.8 ppm)

13C NMR

C=0 (Carbonyl)

Signal in the range of 155-165
ppm

Aromatic Carbons

Multiple signals between 115-
140 ppm

Mass Spec.

Molecular lon (M%)

Peak at m/z 204 (for 3>Cl

isotopes)

Isotope Pattern

Characteristic M, M+2, M+4
pattern due to the presence of
two chlorine atoms, with
relative intensities of
approximately 9:6:1.[9]
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Section 4: Potential Applications and Biological
Context

While 1-(2,4-dichlorophenyl)urea itself is primarily a chemical intermediate, its structural
motifs are present in molecules with significant biological activity.

» Herbicide Metabolite: Substituted phenylureas are a well-known class of herbicides, such as
Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea). Compounds like 1-(2,4-
dichlorophenyl)urea can be metabolites or degradation products in environmental studies.

o Antimicrobial Research: A variety of urea derivatives have been synthesized and tested for
antimicrobial activity against bacterial and fungal strains.[1] The dichlorophenyl moiety is a
common feature in many active compounds, suggesting that 1-(2,4-dichlorophenyl)urea
could serve as a scaffold for developing new potential antimicrobial agents.

e Anticancer Research: Certain complex ureas, such as 1,3-bis(3,5-dichlorophenyl)urea, have
demonstrated anti-proliferative and pro-apoptotic effects in cancer cell lines, including
melanoma.[2] This highlights the potential of the dichlorophenylurea pharmacophore in
oncology drug discovery.

Section 5: Safety and Handling

As a laboratory chemical, 1-(2,4-dichlorophenyl)urea must be handled with appropriate
precautions. The following information is derived from standard Safety Data Sheets (SDS) for
related chemicals.[10][11]

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

e Handling: Avoid contact with skin and eyes. Do not breathe dust. Ensure adequate
ventilation when handling the powder.[10][11] Handle in accordance with good industrial
hygiene and safety practices.

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and
sealed until ready for use.

e Incompatibilities: Avoid strong oxidizing agents.[11]
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First Aid Measures:

o

Skin Contact: Immediately wash off with plenty of water.

[¢]

Eye Contact: Rinse thoroughly with plenty of water, also under the eyelids.

Inhalation: Move to fresh air.

[¢]

[e]

Ingestion: Consult a physician if feeling unwell.[11]

Disposal: Dispose of this material and its container as hazardous waste in accordance with
local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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